1-(3-Fluorophenyl)-3-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea

• IUPAC Name: 1-(3-fluorophenyl)-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C18H18FN3O3/c1-25-16-7-5-15(6-8-16)22-11-14(10-17(22)23)21-18(24)20-13-4-2-3-12(19)9-13/h2-9,14H,10-11H2,1H3,(H2,20,21,24)
• InChI Key: KYIZLJZOHOHICS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C18H18FN3O3
• Molecular Weight: 343.4 g/mol

Description

1-(3-Fluorophenyl)-3-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea, also known as FPYU, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields such as medicinal chemistry, drug discovery, and biochemistry. FPYU has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Orexin Receptor Antagonism and Binge Eating

1-(3-Fluorophenyl)-3-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea has been explored for its potential in modulating feeding behaviors through the antagonism of orexin receptors. Orexins play significant roles in feeding, arousal, stress, and drug abuse. Selective antagonism at orexin-1 receptor (OX1R) mechanisms has shown promise in reducing compulsive food intake without affecting standard food consumption in animal models, highlighting its potential as a novel pharmacological treatment for eating disorders with a compulsive component (Piccoli et al., 2012).

Anticancer Activity and PI3K Inhibition

Another important research application involves the compound's role in cancer therapy, specifically through the inhibition of the PI3K pathway. Modifications of urea-based compounds, including this compound derivatives, have shown remarkable anticancer effects with reduced toxicity, suggesting their utility as potent anticancer agents with low toxicity. These compounds have demonstrated significant antiproliferative activities in vitro against multiple human cancer cell lines, with some derivatives showing enhanced activity and reduced acute oral toxicity, making them promising candidates for cancer treatment (Xiao-meng Wang et al., 2015).

Enzyme Inhibition and Anticancer Investigations

Further studies have synthesized and evaluated various urea derivatives for their enzyme inhibition capabilities and potential anticancer activities. Notably, certain derivatives have shown in vitro anticancer activity against prostate cancer cell lines, indicating the broad therapeutic potential of these compounds in oncology. The systematic synthesis and characterization of these derivatives underscore their relevance in developing new anticancer strategies (Sana Mustafa et al., 2014).